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Compound of Interest

Compound Name: PCO371

Cat. No.: B609860 Get Quote

This document provides immediate and essential safety, handling, and disposal information for

PCO371, a novel, orally active full agonist of the parathyroid hormone receptor 1 (PTHR1).[1]

[2] The following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE)
Given that PCO371 is a potent, bioactive small molecule intended for research, stringent

adherence to PPE protocols is mandatory to prevent skin contact, inhalation, and ingestion.[3]

[4] While specific quantitative exposure limits for PCO371 have not been established, a

conservative approach consistent with handling hazardous research compounds is required.

Recommended PPE for Handling PCO371:
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PPE Category Item Specifications & Rationale

Eye Protection Safety Goggles

Must provide a complete seal

around the eyes to protect

against splashes of PCO371

solutions or accidental

generation of aerosols.

Standard safety glasses are

insufficient.[5][6]

Hand Protection Chemical-Resistant Gloves

Double-gloving with nitrile

gloves is recommended. Nitrile

offers good resistance to a

range of chemicals. Gloves

should be changed every 30-

60 minutes or immediately if

contamination is suspected.[3]

Body Protection Laboratory Coat or Gown

A long-sleeved, cuffed

laboratory coat is required. For

procedures with a higher risk

of splashes, a chemical-

resistant, disposable gown that

closes in the back should be

used.[6]

Respiratory Protection N95 or Higher Respirator

Recommended when handling

the powdered form of PCO371

to prevent inhalation of fine

particles. A surgical mask is

not a substitute.[4] All handling

of the solid form should occur

in a certified chemical fume

hood.[7]

Operational Plan: Handling and Storage
Safe handling and proper storage are critical to maintaining the integrity of PCO371 and

ensuring personnel safety.
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Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the work area, typically a chemical fume hood, is clean

and uncluttered.[7] Assemble all necessary equipment and reagents.

Personal Protective Equipment: Don all required PPE as detailed in the table above.

Weighing (Solid Form): If working with powdered PCO371, conduct all weighing activities

within a chemical fume hood to minimize inhalation risk.[7]

Solution Preparation: PCO371 is often dissolved in solvents like DMSO for experimental use.

[2] Add solvents slowly to the powdered compound to avoid splashing.

Post-Handling: After use, decontaminate all surfaces and equipment. Carefully remove and

dispose of PPE as outlined in the disposal plan. Wash hands thoroughly with soap and

water.[3]

Storage Conditions:

Form
Storage
Temperature

Duration Notes

Stock Solution -80°C Up to 2 years
Use within 2 years for

optimal stability.[1]

Stock Solution -20°C Up to 1 year

Use within 1 year if

-80°C is unavailable.

[1]

Powder -20°C Up to 3 years

Store in a cool, dry,

and well-ventilated

place.[2][8]

Powder 4°C Up to 2 years
For shorter-term

storage.[2]

This data is compiled from supplier recommendations and may vary. Always refer to the

manufacturer's specific guidelines.
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Disposal Plan
Proper disposal of PCO371 and associated waste is crucial to prevent environmental

contamination and accidental exposure.

Waste Segregation and Disposal Procedures:

Waste Type Disposal Container Disposal Method

Solid PCO371 Waste
Labeled, sealed hazardous

chemical waste container

Dispose of as hazardous

chemical waste in accordance

with institutional and local

regulations.

Contaminated Labware (e.g.,

pipette tips, tubes)

Labeled, sealed hazardous

chemical waste container

Treat as hazardous waste. Do

not mix with general laboratory

waste.

Liquid Waste (e.g., unused

solutions)

Labeled, sealed hazardous

chemical waste container

Collect in a designated, sealed

container. Do not pour down

the drain.

Contaminated PPE (gloves,

gowns)

Biohazard or chemical waste

bag

Dispose of immediately after

use in designated waste

containers.

Experimental Protocols and Visualizations
In Vivo Solution Preparation Workflow:

The following diagram illustrates a common workflow for preparing PCO371 for in vivo studies,

based on established protocols.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b609860?utm_src=pdf-body
https://www.benchchem.com/product/b609860?utm_src=pdf-body
https://www.invivochem.com/pco371.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of DMSO Stock Solution

Preparation of In Vivo Formulation

Weigh PCO371 Powder

Dissolve in DMSO
(e.g., to 62.5 mg/mL)

Step 1

Add PEG300 to
DMSO Stock Solution

Step 2

Mix Until Clear

Add Tween-80

Mix Until Clear

Add Saline

Mix to Final Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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